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Compound of Interest

Compound Name: 4-Fluorobenzyl bromide

Cat. No.: B140689 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Fluorobenzyl Bromide

Introduction

4-Fluorobenzyl bromide (CAS No. 459-46-1) is a substituted benzyl bromide reagent widely

utilized by researchers, scientists, and drug development professionals.[1][2] Its importance lies

in its role as a key intermediate in organic synthesis for preparing a range of biologically active

compounds, including bronchodilators, neurochemicals, and antibacterials.[1][2][3] With the

molecular formula C₇H₆BrF and a molecular weight of 189.02 g/mol , this compound, also

known as α-Bromo-4-fluorotoluene or 1-(Bromomethyl)-4-fluorobenzene, requires careful

handling due to its hazardous properties.[2][4][5][6][7] This guide provides a comprehensive

overview of its safety data, handling protocols, and emergency procedures.

Physical and Chemical Properties
4-Fluorobenzyl bromide is a colorless to light yellow liquid that is sensitive to moisture and

reacts with water to produce toxic fumes.[1][2][6] It is stable at room temperature when stored

in a closed container under normal conditions.[1][2]
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Property Value Source(s)

Appearance Colorless to light yellow liquid [1][2][8]

Molecular Formula C₇H₆BrF [4]

Molecular Weight 189.02 g/mol [5]

CAS Number 459-46-1 [4][5]

Boiling Point 85 °C @ 15 mmHg [1][5][8]

Density 1.517 g/mL @ 25 °C [1][5]

Flash Point 74.8 °C or >110 °C (>230 °F) [1][2][8]

Refractive Index 1.547 (n20/D) [1][5]

Vapor Pressure 0.143 mmHg @ 25 °C [2]

Hazard Identification and Classification
This compound is classified as a hazardous substance, primarily due to its corrosive nature. It

is a lachrymator, meaning it causes tearing, and can cause severe burns to the skin, eyes, and

respiratory and digestive tracts.[2][6]
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Classification Code Description Source(s)

GHS Pictogram GHS05 Corrosion [7]

Signal Word Danger [7][9][10]

Hazard Statements H314

Causes severe skin

burns and eye

damage

[9][10][11]

H318
Causes serious eye

damage
[9][11][12]

H335
May cause respiratory

irritation
[12]

Hazard Class 8 Corrosive substances [2]

Packing Group III [2]

NFPA Health Hazard 3

Short exposure could

cause serious

temporary or residual

injury

[12]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with 4-Fluorobenzyl bromide
to minimize exposure and risk.

Handling Procedures
Ventilation: Always handle the product in a well-ventilated area, such as a chemical fume

hood, or within a closed system to keep airborne concentrations low.[6][8][10]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[8] Do not

eat, drink, or smoke in the work area.[12] Contaminated clothing must be removed

immediately and washed before reuse.[6]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[6]

[12][13] Avoid breathing any mists, vapors, or spray.[8][12]
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Equipment: Use non-sparking tools and ensure proper grounding procedures are followed to

prevent static discharge.[12]

Storage Conditions
Container: Store in a tightly closed container.[1][2][6]

Environment: The storage area must be cool, dry, and well-ventilated.[1][2][6]

Protection: Protect from moisture, as it reacts with water.[2][6] It is recommended to store the

material under an inert atmosphere.[8][12]

Incompatible Materials: Store away from incompatible substances such as bases, strong

oxidizing agents, alcohols, amines, and metals.[6][8][13]

Preparation Handling Post-Handling

Assess Risks & Review SDS Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit, Eyewash)

Handle Chemical
(Avoid Inhalation & Contact) Decontaminate & Clean Work Area Properly Dispose of Waste Remove PPE Correctly Store Chemical Securely

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Fluorobenzyl bromide.

Personal Protective Equipment (PPE)
The use of appropriate PPE is critical to prevent personal exposure.
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Protection Type Specification Source(s)

Eye/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

[6][10][12]

Skin

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[6][8][10]

Respiratory

If ventilation is inadequate or

exposure limits are exceeded,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator. A full-face

respirator with a filter for

organic gases and vapors

(Type A, Brown) is

recommended.

[8][10]

Emergency and First Aid Protocols
Immediate and appropriate action is crucial in the event of an emergency. Facilities must be

equipped with an eyewash station and a safety shower in the immediate vicinity of the

workstation.[6]

First Aid Measures
Inhalation: Remove the victim to fresh air immediately.[6][13] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[6][12][13]
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Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[6][12] Get immediate medical aid.[6][12]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][13] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.[6][12]

Ingestion: Do NOT induce vomiting.[4][6][12] If the victim is conscious and alert, rinse their

mouth with water and give a cupful of water to drink.[6] Never give anything by mouth to an

unconscious person.[6][12] Call for immediate medical assistance.[8]

Accidental Release Measures
In case of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[12]

Absorb the spill with an inert, dry material such as sand, silica gel, or vermiculite.[8][13] Collect

the absorbed material and place it into a suitable, closed container for disposal.[8][13] Do not

allow the chemical to enter drains or waterways.[8]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.

[12][13]

Inappropriate Media:DO NOT USE WATER. The material reacts with water, which can

generate flammable or explosive hydrogen gas if in contact with metal surfaces.[13]

Hazards: During a fire, irritating and highly toxic gases may be generated, including carbon

monoxide, carbon dioxide, hydrogen bromide, and gaseous hydrogen fluoride.[8][13]

Protective Gear: Firefighters must wear a self-contained breathing apparatus (SCBA) with a

full facepiece operated in pressure-demand mode and full protective gear.[8][13]
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Caption: Logical flow for emergency response to a spill or personal exposure.

Toxicological and Ecological Information
Toxicological Information
The toxicological properties of 4-Fluorobenzyl bromide have not been fully investigated.[8]

There is no available LD50/LC50 data, and it is not listed as a carcinogen by ACGIH, IARC,

NTP, or California Proposition 65.[6] However, the primary known effects are severe irritation

and chemical burns to the points of contact.[6] Inhalation may cause delayed pulmonary

edema.[6][13]

Ecological Information
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There is no specific data available on the toxicity of this compound to fish, daphnia, or other

aquatic invertebrates.[4] Due to the lack of data and its hazardous nature, the chemical should

not be allowed to enter drains or the environment.[8] It is expected to be mobile in the

environment due to its volatility.[8]

Transportation and Disposal
Transportation: 4-Fluorobenzyl bromide is classified for transport under UN number 3265,

as a corrosive liquid, acidic, organic, n.o.s.[2] It falls under Hazard Class 8 and Packing

Group III.[2]

Disposal: Waste from this material must be considered hazardous.[8] Disposal should be

carried out in accordance with all applicable local, regional, and national regulations.[10]

Chemical waste generators must ensure complete and accurate classification of the waste.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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